Cas no 94200-13-2 (Butanoic acid,3-cyclohexylpropyl ester)
94200-13-2 structure
Product Name:Butanoic acid,3-cyclohexylpropyl ester
CAS No:94200-13-2
MF:C13H24O2
MW:212.328464508057
CID:816716
PubChem ID:3023951
Update Time:2025-04-19
Butanoic acid,3-cyclohexylpropyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,3-cyclohexylpropyl ester
- 3-cyclohexylpropyl butanoate
- 3-cyclohexylpropyl butyrate
- 94200-13-2
- EINECS 303-490-7
- NS00040235
- Butanoic acid, 3-cyclohexylpropyl ester
- T6VTX4RZT7
- DTXSID10240975
-
- Inchi: 1S/C13H24O2/c1-2-7-13(14)15-11-6-10-12-8-4-3-5-9-12/h12H,2-11H2,1H3
- InChI Key: VHCFMFPGCLEABB-UHFFFAOYSA-N
- SMILES: O(C(CCC)=O)CCCC1CCCCC1
Computed Properties
- Exact Mass: 212.177630004g/mol
- Monoisotopic Mass: 212.177630004g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 26.3Ų
Butanoic acid,3-cyclohexylpropyl ester Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
94200-13-2 (Butanoic acid,3-cyclohexylpropyl ester) Related Products
- 109-19-3(Butyl 3-methylbutanoate)
- 106-27-4(Isopentyl butyrate)
- 1341-38-4(6-Methylheptyl palmitate)
- 5870-68-8(Ethyl 3-Methylvalerate)
- 10138-59-7(1,2-Cyclohexanedicarboxylic Acid Diethyl Ester)
- 103-23-1(Bis(2-ethylhexyl)adipate)
- 14352-61-5(Methylcyclohexaneacetate)
- 557-00-6(propyl isovalerate)
- 659-70-1(Isopentyl 3-methylbutanoate)
- 2035-99-6(Isopentyl octanoate)
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